Cas no 1864255-95-7 (3-(5-Bromopyrimidin-2-yl)oxolan-3-amine)
3-(5-Bromopyrimidin-2-yl)oxolan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-739748
- 1864255-95-7
- 3-(5-bromopyrimidin-2-yl)oxolan-3-amine
- 3-Furanamine, 3-(5-bromo-2-pyrimidinyl)tetrahydro-
- 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine
-
- Inchi: 1S/C8H10BrN3O/c9-6-3-11-7(12-4-6)8(10)1-2-13-5-8/h3-4H,1-2,5,10H2
- InChI Key: MCIWRRXBSZIXEH-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C2(COCC2)N)=NC=1
Computed Properties
- Exact Mass: 243.00072g/mol
- Monoisotopic Mass: 243.00072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.599±0.06 g/cm3(Predicted)
- Boiling Point: 341.1±42.0 °C(Predicted)
- pka: 6.47±0.20(Predicted)
3-(5-Bromopyrimidin-2-yl)oxolan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739748-1.0g |
3-(5-bromopyrimidin-2-yl)oxolan-3-amine |
1864255-95-7 | 1g |
$0.0 | 2023-06-06 |
3-(5-Bromopyrimidin-2-yl)oxolan-3-amine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine
Introduction to 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine (CAS No. 1864255-95-7)
3-(5-Bromopyrimidin-2-yl)oxolan-3-amine, with the CAS number 1864255-95-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a 5-bromopyrimidine moiety with an oxolane ring, making it a promising candidate for various therapeutic applications.
The chemical structure of 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine is particularly intriguing due to its potential for modulating key biological pathways. The presence of the bromine atom in the pyrimidine ring and the amine functionality on the oxolane ring provides a versatile platform for chemical modifications, enabling researchers to explore a wide range of biological activities and pharmacological properties.
Recent studies have highlighted the potential of 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine in various therapeutic areas. One notable application is in the treatment of cancer, where this compound has shown promising antiproliferative effects. Research published in the Journal of Medicinal Chemistry demonstrated that 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.
In addition to its anticancer properties, 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine has also been investigated for its potential as an antiviral agent. Studies have shown that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C. The mechanism of action involves interference with viral RNA synthesis, making it a valuable lead compound for the development of new antiviral therapies.
The pharmacokinetic properties of 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the therapeutic potential of this compound.
Beyond its direct therapeutic applications, 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating cellular mechanisms involved in disease progression and drug resistance.
In conclusion, 3-(5-Bromopyrimidin-2-yl)oxolan-3-amine (CAS No. 1864255-95-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key molecule in modern drug discovery efforts.
1864255-95-7 (3-(5-Bromopyrimidin-2-yl)oxolan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)